Cas no 1248262-01-2 (N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine)

• Product Name: N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine
• CAS No: 1248262-01-2
• MF: C₇H₁₀FN₃
• MW: 155.172804355621
• CID: 4580807
• PubChem ID: 61311962
• Update Time: 2025-06-10

N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine

• Inchi： 1S/C7H10FN3/c8-6-1-2-7(11-5-6)10-4-3-9/h1-2,5H,3-4,9H2,(H,10,11)
• InChI Key： XVIRRQGCKFXHKY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(F)C=C1)CN

Additional information on N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine

Introduction to N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine (CAS No. 1248262-01-2)

N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1248262-01-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 5-fluoropyridin-2-yl moiety and a diamine backbone suggests promising interactions with biological targets, making it a valuable candidate for further research and development.

The chemical structure of N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine consists of a pyridine ring substituted with a fluorine atom at the 5-position and an ethane-1,2-diamine group attached to the nitrogen atom of the pyridine ring. This configuration allows for diverse pharmacophoric interactions, which are crucial for designing molecules with enhanced binding affinity and selectivity. The fluorine atom, in particular, is known to modulate the electronic properties of the molecule, influencing its reactivity and biological activity.

In recent years, there has been a growing interest in fluorinated pyridines as key structural elements in drug discovery. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. These properties make fluorinated compounds particularly attractive for the development of pharmaceuticals. N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine exemplifies this trend, as its design incorporates these beneficial features.

One of the most compelling aspects of N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory activity against several enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that it could interact with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The precise mechanism of action remains under investigation, but preliminary data are promising.

The synthesis of N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoropyridine moiety is a critical step, often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the diamine group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to streamline these processes.

From a computational chemistry perspective, N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at the atomic level. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and identify key interaction sites. This information is invaluable for designing derivatives with improved pharmacological properties.

The pharmacological profile of N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine is further enhanced by its solubility characteristics. The presence of polar functional groups increases its solubility in both water and organic solvents, facilitating its use in various formulation strategies. This property is particularly important for drug delivery systems designed for oral or parenteral administration.

In conclusion, N1-(5-fluoropyridin-2-yl)ethane-1,2-diamine (CAS No. 1248262-01-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques, while computational studies provide valuable insights into its mechanism of action. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel drugs targeting various diseases.